14-[2-(4-chlorophenyl)-2-oxoethyl]-5,5-dimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one

• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 14-[2-(4-chlorophenyl)-2-oxoethyl]-5,5-dimethyl-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one
• InChI: InChI=1S/C22H18ClN3O3S/c1-22(2)8-16-13(10-29-22)7-15-18-19(30-20(15)25-16)21(28)26(11-24-18)9-17(27)12-3-5-14(23)6-4-12/h3-7,11H,8-10H2,1-2H3
• InChI Key: BXFLCPYDXGYRKC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=C(C=C2CO1)C4=C(S3)C(=O)N(C=N4)CC(=O)C5=CC=C(C=C5)Cl)C

Description

• This compound is a complex heterocyclic structure with a long name. Let’s break it down:
  • The core structure consists of a tetracyclic system containing three nitrogen atoms (triazatetracyclo) and one sulfur atom (thia).
  • The phenyl group (C₆H₅) and the chlorophenyl group (C₆H₄Cl) are attached to different positions on the ring.
  • The compound also contains a ketone group (C=O) and an ethyl group (C₂H₅).
• Due to its intricate structure, it’s likely that this compound has specific applications or properties. detailed information about its synthesis and applications is limited.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. It is a specialized compound, and its synthesis might involve multiple steps.
• Industrial production methods are not well-documented, which suggests that it may not be produced on a large scale.

Chemical Reactions Analysis

• Without precise data, we can only speculate on the types of reactions this compound undergoes.
• Potential reactions could include oxidation, reduction, and substitution reactions.
• Common reagents and conditions would depend on the specific functional groups and positions within the molecule.
• Major products formed from these reactions would vary based on the reaction type.

Scientific Research Applications

• Unfortunately, there is limited information on the scientific applications of this compound.
• Given its complex structure, researchers might explore its potential as:
  • A ligand in coordination chemistry.
  • A precursor for the synthesis of other compounds.
  • A potential drug candidate (although this would require extensive research).
• Further studies are needed to uncover its specific applications.

Mechanism of Action

• As of now, there is no known mechanism of action for this compound.
• If it were to have biological activity, researchers would need to investigate its interactions with cellular targets and pathways.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct comparisons with similar compounds.
• related heterocyclic structures with similar features might exist in the literature.
• If you have any specific compounds in mind for comparison, please provide their names, and I’ll do my best to find relevant information.